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Compound of Interest

Compound Name:
2,4-Dimethoxy-4'-

hydroxybenzophenone

CAS No.: 41351-30-8

Cat. No.: B150991

Get Quote

This technical guide provides an in-depth overview of 2,4-Dimethoxy-4'-
hydroxybenzophenone, a benzophenone derivative of interest to researchers, scientists, and

professionals in drug development. The document details its chemical structure, IUPAC name,

physicochemical properties, experimental protocols for its synthesis and analysis, and explores

a potential biological signaling pathway.

Chemical Structure and IUPAC Name
IUPAC Name: (2,4-dimethoxyphenyl)-(4-hydroxyphenyl)methanone[1][2]

Synonyms: DMHB, Rink Acid Reagent, 4-Benzoyl-1,3-dimethoxybenzene-4'-ol

Chemical Structure:

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2,4-Dimethoxy-4'-
hydroxybenzophenone.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols
Synthesis via Friedel-Crafts Acylation
A common method for the synthesis of 2,4-Dimethoxy-4'-hydroxybenzophenone is the

Friedel-Crafts acylation of resorcinol dimethyl ether with p-hydroxybenzoic acid.

Materials:

Resorcinol dimethyl ether (1,3-dimethoxybenzene)

p-Hydroxybenzoic acid

Zinc chloride (ZnCl₂)

Phosphorous oxychloride (POCl₃) or Polyphosphoric acid (PPA)

Nitrobenzene (solvent, optional)

Hydrochloric acid (HCl), dilute solution

Sodium bicarbonate (NaHCO₃), saturated solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)
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Deionized water

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine resorcinol dimethyl ether and p-hydroxybenzoic acid.

Catalyst Addition: Carefully add the Lewis acid catalyst. Options include:

A mixture of zinc chloride and phosphorous oxychloride.

Polyphosphoric acid.

Reaction Conditions:

If using zinc chloride and phosphorous oxychloride, the reaction can be carried out at 60-

65 °C for 1.5-3 hours. The use of nitrobenzene as a solvent at 60 °C for 2-3 hours is an

alternative.

If using polyphosphoric acid, the mixture is typically heated to a similar temperature range

with stirring.

Work-up:

After the reaction is complete (monitored by Thin Layer Chromatography, TLC), cool the

mixture to room temperature.

Carefully quench the reaction by pouring the mixture over crushed ice and water.

Acidify the aqueous mixture with dilute hydrochloric acid to precipitate the crude product.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

remove unreacted acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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Purification:

Filter off the drying agent and remove the solvent under reduced pressure to obtain the

crude product.

Purify the crude 2,4-Dimethoxy-4'-hydroxybenzophenone by recrystallization from a

suitable solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel.

Analytical Characterization by High-Performance Liquid
Chromatography (HPLC)
The purity and concentration of 2,4-Dimethoxy-4'-hydroxybenzophenone can be determined

using reverse-phase HPLC. The following is a general protocol that can be optimized.

Instrumentation:

HPLC system with a UV detector

C18 analytical column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Mobile Phase:

A gradient or isocratic mixture of an aqueous solvent (e.g., water with 0.1% formic acid or

acetic acid) and an organic solvent (e.g., methanol or acetonitrile). A typical starting point

could be a 3:1 volume ratio of methanol to water.

Procedure:

Standard Preparation: Prepare a stock solution of 2,4-Dimethoxy-4'-
hydroxybenzophenone of known concentration in a suitable solvent (e.g., methanol).

Prepare a series of calibration standards by serial dilution.

Sample Preparation: Dissolve the sample containing 2,4-Dimethoxy-4'-
hydroxybenzophenone in the mobile phase or a compatible solvent. Filter the sample

through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:
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Flow Rate: 1.0 mL/min

Injection Volume: 10-20 µL

Column Temperature: Ambient or controlled (e.g., 25-30 °C)

UV Detection Wavelength: Determined by scanning the UV spectrum of the compound; a

wavelength around 290 nm is a reasonable starting point based on related structures.

Analysis: Inject the standards and the sample. Identify the peak corresponding to 2,4-
Dimethoxy-4'-hydroxybenzophenone by its retention time. Quantify the amount of the

compound in the sample by comparing its peak area to the calibration curve generated from

the standards.

Potential Biological Activity and Signaling Pathway
While specific biological activities of 2,4-Dimethoxy-4'-hydroxybenzophenone are not

extensively documented in the provided search results, a closely related compound, 2,4'-

Dihydroxybenzophenone (DHP), has been shown to possess anti-inflammatory properties by

inhibiting the Toll-like receptor 4 (TLR4)/myeloid differentiation factor 2 (MD2) signaling

pathway.[4] This pathway is a key player in the innate immune response to bacterial

lipopolysaccharide (LPS). Given the structural similarity, it is plausible that 2,4-Dimethoxy-4'-
hydroxybenzophenone could exhibit similar biological effects.

The following diagram illustrates the simplified TLR4/MD2 signaling pathway and the inhibitory

action of DHP, which serves as a model for the potential mechanism of action for related

benzophenone derivatives.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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